2-((6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine

• IUPAC Name: 2-[6-(azetidin-1-yl)-2-cyclopropylpyrimidin-4-yl]oxyethanamine
• InChI: InChI=1S/C12H18N4O/c13-4-7-17-11-8-10(16-5-1-6-16)14-12(15-11)9-2-3-9/h8-9H,1-7,13H2
• InChI Key: YLMMRWUOZQUIFY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C2=CC(=NC(=N2)C3CC3)OCCN
• Molecular Formula: C12H18N4O
• Molecular Weight: 234.30 g/mol

Description

2-((6-(Azetidin-1-yl)-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine, or 2-((6-azetidinyl-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine, is a heterocyclic nitrogen-containing compound that is used in a variety of scientific research applications. It is an important building block for the synthesis of a variety of biologically active compounds, including drugs, hormones, and other molecules. This compound has been extensively studied for its potential applications in biochemistry and physiology, and its ability to modulate biochemical and physiological processes.

Scientific Research Applications

2-((6-azetidinyl-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine has a variety of applications in scientific research. It is used as a building block for the synthesis of a variety of biologically active compounds, including drugs, hormones, and other molecules. It is also used as a reagent in the synthesis of peptides, proteins, and other biologically active molecules. Additionally, it has been used in the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

Target of action

The specific targets of a compound depend on its structure and the functional groups it contains. For instance, compounds containing azetidine rings are often used in drug discovery due to their ability to mimic the bioactive conformation of peptides . Pyrimidine rings are a key component of several important biomolecules, including the nucleotides cytosine, thymine, and uracil, which are essential for life .

Advantages and Limitations for Lab Experiments

The use of 2-((6-azetidinyl-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is a relatively stable compound, which makes it easy to store and handle. Additionally, it is a relatively inexpensive reagent, which makes it ideal for use in laboratory experiments. However, it is important to note that this compound can be toxic if handled improperly, and it may also be a potential carcinogen, so it should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-((6-azetidinyl-2-cyclopropylpyrimidin-4-yl)oxy)ethan-1-amine. One potential direction is the development of new compounds based on this molecule that could be used as drugs or therapeutic agents. Additionally, this compound could be used as a tool for studying the structure and function of proteins and other molecules. Additionally, it could be used to develop new synthetic methods for the synthesis of biologically active molecules. Finally, it could be used in the synthesis of new materials with potential applications in the medical and pharmaceutical industries.